methyl 2-(3,4-difluoro-N-methylsulfonylanilino)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Methyl 2-(3,4-difluoro-N-methylsulfonylanilino)acetate is a useful research compound. Its molecular formula is C10H11F2NO4S and its molecular weight is 279.26. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Reactivity and Applications in Organic Synthesis
Methyl 2-(3,4-difluoro-N-methylsulfonylanilino)acetate and related compounds have been studied extensively for their unique reactivity and potential applications in organic synthesis. The compound, under specific high concentration and temperature conditions, has been found to act as a very efficient source of difluorocarbene. For example, methyl 2,2-difluoro-2-(fluorosulfonyl)acetate (MDFA) exhibits carbene reactivity characteristics comparable to those exhibited by trimethylsilyl 2,2-difluoro-2-(fluorosulfonyl)acetate (TFDA), which is important for synthesizing difluorocyclopropane derivatives (Eusterwiemann et al., 2012).
Radical Reactions and Synthesis of Fluoro Compounds
The compound is also involved in radical reactions of alkyl 2-bromo-2,2-difluoroacetates with vinyl ethers. This process forms part of a methodology used in the synthesis of hitherto unknown 3,3-difluoro-GABA, enriching the series of isomeric difluoro GABAs. The method provides a way to synthesize perfluoroalkylated organic compounds, highlighting its significance in developing new materials and medicinal compounds (Kondratov et al., 2015).
Characterization and Theoretical Studies
In-depth studies involving XRD, FT-IR, UV–Vis, and NMR techniques have been conducted to characterize related compounds. These studies are crucial for understanding the molecular and chemical properties of these compounds, which can inform their practical applications in various scientific and industrial fields (Gültekin et al., 2020).
Facilitating Cycloaddition Reactions
Compounds related to this compound play a significant role in facilitating cycloaddition reactions, such as the stereoselective [3+2] cycloaddition between N-tert-butanesulfinyl imines and arynes. This process allows the synthesis of cyclic sulfoximines and demonstrates the compound's utility in enhancing the efficiency of complex organic reactions (Ye et al., 2014).
Properties
IUPAC Name |
methyl 2-(3,4-difluoro-N-methylsulfonylanilino)acetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11F2NO4S/c1-17-10(14)6-13(18(2,15)16)7-3-4-8(11)9(12)5-7/h3-5H,6H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ORJOBCFOXOREJW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CN(C1=CC(=C(C=C1)F)F)S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11F2NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.